Cas no 28815-59-0 (Butanoyl isothiocyanate)

• Product Name: Butanoyl isothiocyanate
• CAS No: 28815-59-0
• MF: C₅H₇NOS
• MW: 129.180179834366
• CID: 281588
• PubChem ID: 12760168
• Update Time: 2025-04-19

Butanoyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Butanoyl isothiocyanate
• Butanoic acid, anhydride withisothiocyanic acid
• Butyricacid, anhydride with isothiocyanic acid (6CI)
• Butyryl isothiocyanate
• 28815-59-0
• BUTANECARBONYL ISOTHIOCYANATE
• AKOS009075504
• DTXSID20509186
• PROPANECARBONYLISOTHIOCYANATE

• Inchi： 1S/C5H7NOS/c1-2-3-5(7)6-4-8/h2-3H2,1H3
• InChI Key： RRHQYWHXJHTVRW-UHFFFAOYSA-N
• SMILES： S=C=NC(CCC)=O

Computed Properties

• Exact Mass: 129.02491
• Monoisotopic Mass: 129.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.5Ų

Experimental Properties

• PSA: 29.43